Cas no 1246644-31-4 (1-CHLORO-4-IODO-2-METHOXY-5-METHYLBENZENE)

• Product Name: 1-CHLORO-4-IODO-2-METHOXY-5-METHYLBENZENE
• CAS No: 1246644-31-4
• MF: C₈H₈ClIO
• MW: 282.505993843079
• MDL: MFCD16619694
• CID: 3200471
• PubChem ID: 45489857
• Update Time: 2025-11-07

1-CHLORO-4-IODO-2-METHOXY-5-METHYLBENZENE Chemical and Physical Properties

Names and Identifiers

• 1-CHLORO-4-IODO-2-METHOXY-5-METHYLBENZENE
• F14415
• AKOS015890875
• 1246644-31-4

• MDL： MFCD16619694
• Inchi： 1S/C8H8ClIO/c1-5-3-6(9)8(11-2)4-7(5)10/h3-4H,1-2H3
• InChI Key： CYALOPCBUPXWBX-UHFFFAOYSA-N
• SMILES： IC1C=C(C(=CC=1C)Cl)OC

Computed Properties

• Exact Mass: 281.93084Da
• Monoisotopic Mass: 281.93084Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 9.2Ų

Additional information on 1-CHLORO-4-IODO-2-METHOXY-5-METHYLBENZENE

1-Chloro-4-Iodo-2-Methoxy-5-Methylbenzene: A Comprehensive Overview

1-Chloro-4-iodo-2-methoxy-5-methylbenzene (CAS No. 1246644-31-4) is a versatile organic compound with a unique molecular structure that has garnered significant attention in the fields of chemistry, biochemistry, and pharmaceutical research. This compound, characterized by its chloro, iodo, methoxy, and methyl substituents, offers a wide range of applications due to its reactivity and functional group diversity.

The molecular formula of 1-Chloro-4-iodo-2-methoxy-5-methylbenzene is C₉H₉ClIO₂, and its molecular weight is 276.53 g/mol. The compound's structure consists of a benzene ring with four distinct substituents: a chlorine atom at the 1-position, an iodine atom at the 4-position, a methoxy group at the 2-position, and a methyl group at the 5-position. This arrangement provides a rich platform for various chemical reactions and transformations.

In recent years, 1-Chloro-4-iodo-2-methoxy-5-methylbenzene has been extensively studied for its potential in organic synthesis and as an intermediate in the synthesis of more complex molecules. Its unique combination of functional groups makes it an attractive starting material for the preparation of various pharmaceuticals, agrochemicals, and other fine chemicals. For instance, the presence of the iodine atom facilitates cross-coupling reactions, such as Suzuki-Miyaura coupling and Stille coupling, which are crucial in the synthesis of biologically active compounds.

The chlorine substituent in 1-Chloro-4-iodo-2-methoxy-5-methylbenzene can be readily converted into other functional groups through nucleophilic substitution reactions. This versatility is particularly valuable in the development of new drugs where specific functional groups are required to achieve desired biological activities. Additionally, the methoxy group can be deprotected or modified to introduce additional functionality, further expanding the compound's utility.

The methyl group at the 5-position contributes to the overall stability and reactivity of 1-Chloro-4-iodo-2-methoxy-5-methylbenzene. It can influence the electronic properties of the molecule, affecting its reactivity in various chemical transformations. This makes it an ideal candidate for use in synthetic routes that require precise control over reaction conditions and product formation.

In the context of pharmaceutical research, 1-Chloro-4-iodo-2-methoxy-5-methylbenzene has shown promise as a building block for the synthesis of potential therapeutic agents. Recent studies have explored its use in the development of anticancer drugs, where its ability to undergo selective functionalization can be leveraged to create molecules with enhanced biological activity and reduced toxicity. For example, researchers have utilized this compound as a starting material for the synthesis of novel inhibitors targeting specific enzymes involved in cancer progression.

Beyond pharmaceutical applications, 1-Chloro-4-iodo-2-methoxy-5-methylbenzene has also found use in materials science. Its unique electronic properties make it suitable for the synthesis of organic semiconductors and other advanced materials. The ability to fine-tune its electronic structure through chemical modifications opens up new possibilities for developing materials with tailored properties for specific applications.

In conclusion, 1-Chloro-4-iodo-2-methoxy-5-methylbenzene (CAS No. 1246644-31-4) is a multifaceted organic compound with significant potential in various scientific and industrial fields. Its unique combination of functional groups provides a robust platform for chemical synthesis and material development. As research continues to uncover new applications and transformations involving this compound, it is likely to play an increasingly important role in advancing our understanding and capabilities in chemistry and related disciplines.